![molecular formula C25H27N3 B6319321 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine CAS No. 226721-91-1](/img/structure/B6319321.png)
2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine (2,6-Bis-DPE) is an organic compound that has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It is a derivative of pyridine, an aromatic heterocyclic compound with a five-membered ring composed of nitrogen, carbon, and hydrogen atoms. 2,6-Bis-DPE has been used as a ligand in organometallic chemistry, as a catalyst in organic synthesis, and as a reagent in biochemical assays. It has also been studied for its potential use in drug development and drug delivery.
Scientific Research Applications
2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been used as a ligand in organometallic chemistry, as a catalyst in organic synthesis, and as a reagent in biochemical assays. It has also been studied for its potential use in drug development and drug delivery.
Mechanism of Action
The mechanism of action of 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine is not fully understood. However, it is believed to act as a ligand in organometallic chemistry, binding to metal ions and forming complexes. It can also act as a catalyst in organic synthesis, promoting the formation of desired products. In biochemical assays, it is believed to act as a reagent, binding to specific molecules and modifying their structure or function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine are not fully understood. However, it has been shown to bind to metal ions and form complexes, which may affect the activity of enzymes and other proteins. It has also been shown to bind to specific molecules and modify their structure or function, which may affect the activity of certain pathways.
Advantages and Limitations for Lab Experiments
The use of 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive to purchase. It is also stable and can be used in a variety of reactions. However, there are some limitations to its use. It is not very soluble in water, which can limit its use in aqueous solutions. It is also not very soluble in organic solvents, which can limit its use in organic synthesis.
Future Directions
The potential applications of 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine are numerous and varied. Its use as a ligand in organometallic chemistry, as a catalyst in organic synthesis, and as a reagent in biochemical assays could be further explored. Its potential use in drug development and drug delivery could also be investigated. In addition, its biochemical and physiological effects could be studied in greater detail to gain a better understanding of its mechanism of action. Finally, its solubility in various solvents could be improved to enable its use in a wider range of laboratory experiments.
Synthesis Methods
2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine can be synthesized through a variety of methods, including condensation reactions and hydrogenation reactions. In condensation reactions, an amine and an aldehyde or ketone react in the presence of an acid or base catalyst to form a Schiff base. The Schiff base can then be reduced to form 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine. In hydrogenation reactions, the reaction of a pyridine derivative with an aldehyde or ketone in the presence of a hydrogenation catalyst yields 2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-1-[6-[N-(3,5-dimethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3/c1-16-10-17(2)13-22(12-16)26-20(5)24-8-7-9-25(28-24)21(6)27-23-14-18(3)11-19(4)15-23/h7-15H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVXLZHRKFUVDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N=C(C)C2=NC(=CC=C2)C(=NC3=CC(=CC(=C3)C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Bis-[1-(3,5-dimethylphenylimino)-ethyl]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.